5-bromo-4-cyclopropoxypyrimidin-2-amine
Overview
Description
5-Bromo-4-cyclopropoxypyrimidin-2-amine (BCPP) is an organic compound belonging to the heterocyclic amine family. It has a wide range of applications in chemical synthesis and in the study of biochemical and physiological processes. BCPP has been studied for its ability to catalyze reactions, its potential use as a drug, and its potential to be used as a building block for the synthesis of other compounds.
Scientific Research Applications
5-bromo-4-cyclopropoxypyrimidin-2-amine has been used in a variety of scientific research applications. It has been used as a catalyst in the synthesis of other compounds, as a building block for the synthesis of other compounds, and as a drug in the study of biochemical and physiological processes. It has also been studied for its potential to be used as a drug and its potential to be used as a building block for the synthesis of other compounds.
Mechanism of Action
5-bromo-4-cyclopropoxypyrimidin-2-amine is believed to act as a proton donor in the presence of a base, allowing for the formation of a cyclopropyl amine. This reaction is believed to be the basis for the catalytic activity of this compound in the synthesis of other compounds.
Biochemical and Physiological Effects
The biochemical and physiological effects of this compound are still being studied. It has been shown to have some antifungal activity and has been studied for its potential to be used as an antibacterial agent. It has also been studied for its potential to be used as an anti-inflammatory agent.
Advantages and Limitations for Lab Experiments
5-bromo-4-cyclopropoxypyrimidin-2-amine has several advantages for use in laboratory experiments. It is relatively easy to synthesize and is a versatile compound with a wide range of applications. It is also relatively stable and has a low toxicity. However, it is also relatively expensive and can be difficult to purify.
Future Directions
There are several potential future directions for research on 5-bromo-4-cyclopropoxypyrimidin-2-amine. These include further studies on its biochemical and physiological effects, its potential use as a drug, and its potential use as a building block for the synthesis of other compounds. Additionally, further research could be conducted on its mechanism of action, its potential to be used as a catalyst in the synthesis of other compounds, and its potential to be used as an antibacterial or anti-inflammatory agent.
Synthesis Methods
5-bromo-4-cyclopropoxypyrimidin-2-amine can be synthesized in a variety of ways. One method is to react 5-bromo-4-chloropyrimidine with cyclopropanecarboxylic acid in the presence of a base. This reaction produces an intermediate which is then further reacted with an amine to produce the desired this compound product. Another method is to react 5-bromo-4-chloropyrimidine with a cyclopropyl amine in the presence of a base. This reaction produces the desired this compound product directly.
Properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 5-bromo-4-cyclopropoxypyrimidin-2-amine involves the introduction of a bromine atom and a cyclopropoxy group onto a pyrimidine ring, followed by the conversion of the resulting intermediate to the desired amine.", "Starting Materials": [ "2,4-dichloropyrimidine", "cyclopropylamine", "sodium hydroxide", "sodium bromide", "acetic acid", "ethanol", "water" ], "Reaction": [ "Step 1: 2,4-dichloropyrimidine is reacted with cyclopropylamine in ethanol and water in the presence of sodium hydroxide to yield 4-cyclopropoxy-2,4-dichloropyrimidine.", "Step 2: The resulting intermediate is treated with sodium bromide and acetic acid in acetic acid and water to introduce a bromine atom at the 5-position of the pyrimidine ring, yielding 5-bromo-4-cyclopropoxy-2,4-dichloropyrimidine.", "Step 3: The final step involves the reduction of the nitro group to an amine using a suitable reducing agent such as palladium on carbon in the presence of hydrogen gas, yielding 5-bromo-4-cyclopropoxypyrimidin-2-amine." ] } | |
| 2286224-13-1 | |
Molecular Formula |
C7H8BrN3O |
Molecular Weight |
230.1 |
Purity |
95 |
Origin of Product |
United States |
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